Cas no 2144261-03-8 (trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol
• CAS No: 2144261-03-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5040873
• Update Time: 2025-06-13

trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol
• Rel-(1R,2R)-2-(indolin-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(2,3-dihydroindol-1-yl)cyclobutan-1-ol
• trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol

• Inchi： 1S/C12H15NO/c14-12-6-5-11(12)13-8-7-9-3-1-2-4-10(9)13/h1-4,11-12,14H,5-8H2/t11-,12-/m1/s1
• InChI Key： CKDWYEVYXYJYNO-VXGBXAGGSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Additional information on trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol

Trans-2-(2,3-Dihydro-1H-indol-1-yl)cyclobutan-1-ol (CAS No. 2144261-03-8): A Comprehensive Overview

Trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol (CAS No. 2144261-03-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol.

Chemical Structure and Synthesis

Trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol is a cyclic compound with a cyclobutane ring and an indole moiety. The indole ring is a fundamental structure in many biologically active compounds, contributing to its pharmacological properties. The cyclobutane ring adds structural rigidity and conformational constraints, which can influence the compound's binding affinity and selectivity towards specific biological targets.

The synthesis of trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol typically involves multi-step reactions, including the formation of the indole ring and the cyclobutane ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol.

Biological Activities and Therapeutic Potential

Trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses.

A recent study published in the Nature Communications journal demonstrated that trans-2-(2,3-dihydro-1H-indol-1-yl)cyclobutan-1-ol acts as a potent agonist for the serotonin 5-HT₇ receptor. This receptor is implicated in several neurological disorders, such as depression and anxiety. The compound's ability to selectively activate this receptor suggests its potential as a novel therapeutic agent for these conditions.

In addition to its activity at GPCRs, trans-2-(2,3-dihydro-1H-indol-1-y)cyclobutan-l -o l has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal reported that the compound effectively inhibits the production of pro-inflammatory cytokines in vitro and in vivo. This finding highlights its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Safety Profile

The clinical development of trans - 2 - ( 2 , 3 - dihydro - 1 H - ind o l - 1 - y l ) c y c l o b u t an - 1 - ol is an ongoing process. Several phase I clinical trials have been conducted to evaluate its safety and pharmacokinetic properties in healthy volunteers. Preliminary results indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

A phase II clinical trial is currently underway to assess the efficacy of t rans - 2 - ( 2 , 3 - dihydro - 1 H - ind o l - 1 - y l ) c y c l o b u t an - 1 - ol strong > in patients with major depressive disorder (MDD). Early data from this trial suggest that the compound may offer rapid relief of depressive symptoms with a favorable safety profile compared to existing antidepressants.

Future Directions and Conclusion

The promising results from preclinical studies and early clinical trials have generated considerable interest in further exploring the therapeutic potential of trans - 2 -( 2 , 3 - dihydro - 1 H - ind o l - 1 - y l ) c y c l o b u t an - 1 - ol . Future research will focus on optimizing its pharmacological properties through structural modifications and identifying new therapeutic applications.

In conclusion, trans - 2 -( 2 , 3 - dihydro - 1 H - ind o l - 1 - y l ) c y c l o b u t an - 1 - ol (CAS No. * * * * * * * * * * * * * * * * * * * * ) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable safety profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.